Cas no 1315550-50-5 (3-Chloro-5-methoxybenzo[b]thiophene-2-carbaldehyde)

• Product Name: 3-Chloro-5-methoxybenzo[b]thiophene-2-carbaldehyde
• CAS No: 1315550-50-5
• MF: C₁₀H₇ClO₂S
• MW: 226.679380655289
• CID: 1095369
• PubChem ID: 20646511
• Update Time: 2025-06-15

3-Chloro-5-methoxybenzo[b]thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-methoxybenzo[b]thiophene-2-carbaldehyde
• 3-chloro-5-methoxy-1-benzothiophene-2-carbaldehyde
• DTXSID101218722
• 1315550-50-5
• 3-Chloro-5-methoxybenzo[b]thiophene-2-carboxaldehyde

• Inchi： 1S/C10H7ClO2S/c1-13-6-2-3-8-7(4-6)10(11)9(5-12)14-8/h2-5H,1H3
• InChI Key： QWFMVIUVPRFOBY-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)SC2C=CC(=CC=21)OC

Computed Properties

• Exact Mass: 225.9855283g/mol
• Monoisotopic Mass: 225.9855283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 54.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 3-Chloro-5-methoxybenzo[b]thiophene-2-carbaldehyde

Introduction to 3-Chloro-5-methoxybenzo[b]thiophene-2-carbaldehyde (CAS No. 1315550-50-5)

3-Chloro-5-methoxybenzo[b]thiophene-2-carbaldehyde, with the chemical identifier CAS No. 1315550-50-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzothiophene family, a class of molecules known for their diverse biological activities and structural versatility. The presence of both chloro and methoxy substituents on the benzothiophene core enhances its reactivity, making it a valuable scaffold for the synthesis of more complex molecules.

The benzothiophene scaffold is a privileged structure in drug discovery, frequently appearing in natural products and bioactive compounds. Its aromatic system allows for easy functionalization, enabling chemists to tailor properties such as solubility, bioavailability, and target specificity. In particular, 3-Chloro-5-methoxybenzo[b]thiophene-2-carbaldehyde serves as a key intermediate in the synthesis of various pharmacologically relevant derivatives. The aldehyde functionality at the 2-position provides a reactive site for further chemical transformations, such as condensation reactions with amines or hydrazines to form Schiff bases or heterocyclic compounds.

Recent advancements in medicinal chemistry have highlighted the potential of benzothiophene derivatives as modulators of enzyme activity and receptor binding. For instance, studies have demonstrated that certain benzothiophenes exhibit inhibitory effects on enzymes involved in inflammatory pathways, making them promising candidates for therapeutic intervention. The structural features of 3-Chloro-5-methoxybenzo[b]thiophene-2-carbaldehyde align well with these requirements, offering a versatile platform for designing novel bioactive molecules.

In addition to its utility in drug development, this compound has been explored in material science applications. The conjugated system of benzothiophene derivatives contributes to their electronic properties, making them suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The chloro and methoxy groups further influence the electronic distribution and intermolecular interactions, allowing for fine-tuning of material characteristics.

The synthesis of 3-Chloro-5-methoxybenzo[b]thiophene-2-carbaldehyde typically involves multi-step organic reactions starting from readily available precursors. One common synthetic route involves the Friedel-Crafts acylation of a chlorobenzothiophene derivative followed by methylation and oxidation steps to introduce the aldehyde functionality. Advances in catalytic methods have also enabled more efficient and sustainable synthetic pathways, reducing waste and improving yields.

From a computational chemistry perspective, the molecular structure of 3-Chloro-5-methoxybenzo[b]thiophene-2-carbaldehyde has been extensively studied using density functional theory (DFT) and other quantum mechanical methods. These studies provide insights into its electronic properties, such as frontier molecular orbitals (HOMO and LUMO), which are crucial for understanding its reactivity and interaction with biological targets. Additionally, molecular dynamics simulations have been employed to investigate its conformational behavior in solution, aiding in the design of more effective derivatives.

The biological activity of 3-Chloro-5-methoxybenzo[b]thiophene-2-carbaldehyde has been evaluated in various in vitro assays. Notably, research has shown that certain analogs exhibit inhibitory effects on kinases and other enzymes implicated in cancer progression. The chloro group enhances binding affinity by participating in halogen bonding interactions with protein residues, while the methoxy group contributes to hydrophobic interactions within the active site. These findings underscore the compound's potential as a lead molecule for further optimization.

In clinical settings, derivatives of benzothiophenes are being investigated for their therapeutic potential in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability of these compounds to cross the blood-brain barrier and interact with specific neurotransmitter receptors makes them attractive candidates for drug development. 3-Chloro-5-methoxybenzo[b]thiophene-2-carbaldehyde could serve as a precursor for synthesizing novel neuroprotective agents by incorporating additional functional groups that enhance target specificity.

The environmental impact of synthesizing and using 3-Chloro-5-methoxybenzo[b]thiophene-2-carbaldehyde is also an important consideration. Green chemistry principles have been applied to develop more sustainable synthetic routes, including solvent-free reactions and biocatalytic transformations. These approaches not only reduce environmental pollution but also improve economic feasibility by lowering production costs.

Future research directions may explore the use of 3-Chloro-5-methoxybenzo[b]thiophene-2-carbaldehyde in combination therapies, where it could be paired with other compounds to achieve synergistic effects. Additionally, exploring its role in antimicrobial applications could open new avenues for combating drug-resistant pathogens. The versatility of this scaffold ensures that it will remain a valuable asset in both academic research and industrial development.